Cas no 917747-86-5 (5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol)

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol is a heterocyclic compound featuring a thienopyrimidine core with an ethyl and two methyl substituents, along with a thiol functional group at the 4-position. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The thiol group enhances its utility as a versatile intermediate for further derivatization, enabling the synthesis of sulfur-containing analogs. Its rigid fused-ring system may contribute to improved stability and binding affinity in target interactions. The compound’s well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of bioactive molecules. High purity and consistent synthesis protocols ensure reliable performance in research applications.

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol structure

917747-86-5 structure

Product Name:5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol

CAS No:917747-86-5

MF:C₁₀H₁₂N₂S₂

MW:224.345679283142

CID:3082407

PubChem ID:18524160

Update Time:2025-08-04

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

- 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol
- 5-Ethyl-2,6-dimethylthieno[2,3-d]pyrimidine-4-thiol
- 917747-86-5
- AKOS000674929
- MDL： MFCD08898753
- Inchi： 1S/C10H12N2S2/c1-4-7-5(2)14-10-8(7)9(13)11-6(3)12-10/h4H2,1-3H3,(H,11,12,13)
- InChI Key： GVBQBFBBOSSRFW-UHFFFAOYSA-N
- SMILES： S1C2=C(C(NC(C)=N2)=S)C(=C1C)CC

Computed Properties

Exact Mass: 224.04419074Da
Monoisotopic Mass: 224.04419074Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 84.7Å²

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM529548-1g	5-Ethyl-2,6-dimethylthieno[2,3-d]pyrimidine-4-thiol	917747-86-5	97%	1g	$291	2024-07-20
Crysdot LLC	CD11016584-5g	5-Ethyl-2,6-dimethylthieno[2,3-d]pyrimidine-4-thiol	917747-86-5	97%	5g	$874	2024-07-19
Ambeed	A570550-1g	5-Ethyl-2,6-dimethylthieno[2,3-d]pyrimidine-4-thiol	917747-86-5	97%	1g	$294.0	2025-04-15

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol Related Literature

1. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Additional information on 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol

Comprehensive Overview of 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol (CAS No. 917747-86-5)

5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol (CAS No. 917747-86-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyrimidine derivative features a sulfur-containing thiol group at the 4-position, which enhances its reactivity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory pathways.

The compound's molecular framework combines a thieno[2,3-d]pyrimidine core with ethyl and methyl substituents, offering a balance of lipophilicity and electronic effects. This design is critical for optimizing bioavailability and target binding affinity, making it a promising candidate for small-molecule therapeutics. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The CAS No. 917747-86-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In addition to pharmaceutical applications, 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol is investigated for its role in agrochemical innovation. Its thiol group can act as a reactive site for derivatization, enabling the synthesis of compounds with herbicidal or fungicidal properties. This aligns with the global demand for sustainable crop protection solutions, a trending topic in agricultural science. The compound's stability under physiological conditions further supports its utility in formulation development.

From a synthetic chemistry perspective, the preparation of CAS No. 917747-86-5 involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalytic C-H activation are being explored to improve yields and reduce environmental impact—addressing the industry's focus on green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for regulatory compliance in drug development.

The compound's structure-activity relationship (SAR) is a key area of investigation, with computational modeling and high-throughput screening accelerating lead optimization. This resonates with the rise of AI-driven drug discovery, a frequently searched topic in scientific forums. By leveraging machine learning algorithms, researchers can predict modifications to enhance efficacy or reduce off-target effects, positioning 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol as a versatile building block for next-generation therapeutics.

Safety and toxicity profiles of CAS No. 917747-86-5 are rigorously evaluated to meet international standards such as REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS), reflecting the industry's commitment to laboratory safety. This aligns with public interest in workplace safety trends, particularly in chemical manufacturing sectors.

In summary, 5-Ethyl-2,6-dimethyl-thieno[2,3-d]pyrimidine-4-thiol represents a convergence of innovation in drug design, agrochemicals, and sustainable synthesis. Its CAS No. 917747-86-5 serves as a gateway for interdisciplinary research, addressing pressing challenges in health and agriculture. As scientific inquiries into its applications expand, this compound is poised to play a pivotal role in advancing precision medicine and eco-friendly pest management—topics dominating contemporary scholarly and industrial discourse.